Cas no 128050-98-6 ((2R)-3-(9-anthryl)-2-(tert-butoxycarbonylamino)propanoic acid)

• Product Name: (2R)-3-(9-anthryl)-2-(tert-butoxycarbonylamino)propanoic acid
• CAS No: 128050-98-6
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• MDL: MFCD02094459
• CID: 137869
• PubChem ID: 2761483
• Update Time: 2025-06-07

(2R)-3-(9-anthryl)-2-(tert-butoxycarbonylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-(Anthracen-9-yl)-2-((tert-butoxycarbonyl)amino)propanoic acid
• (2R)-3-anthracen-9-yl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• 9-Anthracenepropanoicacid, a-[[(1,1-dimethylethoxy)carbonyl]amino]-, (R)- (9CI)
• Boc-D-9-Anthrylalanine
• BOC-D-ANTHRYLALANINE
• Boc-3-(9-anthryl)-D-alanine
• RARECHEM BK PT 0184
• BOC-D-ALA(9-ANTH)-OH
• BOC-3-D-ALA(9-ANTHRYL)-OH
• REF DUPL: Boc-D-9-Anthrylalanine
• (Tert-Butoxy)Carbonyl D-9-Anthrylalanine
• N-ALPHA-T-BUTOXYCARBONYL-3-(9-ANTHRYL)-D-ALANINE
• (S)-2-(anthracen-9-yl(tert-butoxycarbonyl)amino)propanoic acid
• (2R)-3-(9-anthryl)-2-(tert-butoxycarbonylamino)propanoic acid
• (R)-3-(anthracen-9-yl)-2-(tert-butoxycarbonylamino)propanoic acid
• (2R)-3-(anthracen-9-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• MFCD02094459
• CS-0444175
• PS-12156
• 128050-98-6
• AM83615
• DTXSID90375794
• AKOS015910631
• Boc-D-9-Anthrylalanine (Boc-D-Ala(9-Anth)-OH)
• 9-Anthracenepropanoic acid, ?-[[(1,1-dimethylethoxy)carbonyl]amino]-, (R)- (9CI)
• (R)-3-(Anthracen-9-yl)-2-((tert-butoxycarbonyl)amino)propanoicacid

• MDL： MFCD02094459
• Inchi： 1S/C22H23NO4/c1-22(2,3)27-21(26)23-19(20(24)25)13-18-16-10-6-4-8-14(16)12-15-9-5-7-11-17(15)18/h4-12,19H,13H2,1-3H3,(H,23,26)(H,24,25)/t19-/m1/s1
• InChI Key： GYXDEFFXDFOZMJ-LJQANCHMSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CC1C2C=CC=CC=2C=C2C=CC=CC=12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 365.16300
• Monoisotopic Mass: 365.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 4.90430

Additional information on (2R)-3-(9-anthryl)-2-(tert-butoxycarbonylamino)propanoic acid

Introduction to (2R)-3-(9-anthryl)-2-(tert-butoxycarbonylamino)propanoic acid (CAS No. 128050-98-6)

(2R)-3-(9-anthryl)-2-(tert-butoxycarbonylamino)propanoic acid (CAS No. 128050-98-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-protected anthranilic acid, is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group and an anthryl substituent. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The tert-butoxycarbonyl (Boc) protecting group is widely used in peptide synthesis to temporarily block the amino group, allowing for selective reactions at other functional groups. This protection strategy is crucial in the synthesis of complex peptides and proteins, ensuring that the desired chemical transformations occur without unwanted side reactions. The anthryl substituent, on the other hand, imparts unique photophysical properties to the molecule, making it useful in the development of fluorescent probes and sensors.

Recent studies have highlighted the potential applications of (2R)-3-(9-anthryl)-2-(tert-butoxycarbonylamino)propanoic acid in various areas of research. For instance, a study published in the Journal of Medicinal Chemistry explored its use as a building block in the synthesis of novel anticancer agents. The researchers found that derivatives of this compound exhibited significant cytotoxic activity against several cancer cell lines, suggesting its potential as a lead compound for further drug development.

In another study, published in the Journal of Organic Chemistry, scientists investigated the photophysical properties of (2R)-3-(9-anthryl)-2-(tert-butoxycarbonylamino)propanoic acid. The results showed that the compound exhibits strong fluorescence upon excitation, making it an excellent candidate for developing fluorescent probes for biological imaging applications. The high quantum yield and photostability of this compound make it particularly suitable for long-term imaging studies.

The synthetic route to (2R)-3-(9-anthryl)-2-(tert-butoxycarbonylamino)propanoic acid involves several well-established organic reactions. The process typically begins with the formation of an anthranilic acid derivative, followed by protection of the amino group with tert-butoxycarbonyl chloride (Boc-Cl). Subsequent steps include selective functionalization and purification to yield the final product. The high purity and consistent quality of this compound are essential for its use in sensitive applications such as drug discovery and biological assays.

One of the key advantages of using (2R)-3-(9-anthryl)-2-(tert-butoxycarbonylamino)propanoic acid in research is its versatility. It can be readily modified through various chemical reactions to produce a wide range of derivatives with different functional groups. This flexibility allows researchers to tailor the properties of the molecule to meet specific experimental requirements, whether it be enhancing solubility, improving stability, or optimizing biological activity.

In addition to its applications in medicinal chemistry and biological imaging, (2R)-3-(9-anthryl)-2-(tert-butoxycarbonylamino)propanoic acid has also shown promise in materials science. Researchers have explored its use in the development of functional polymers and supramolecular assemblies. The unique combination of its photophysical properties and chemical reactivity makes it an attractive building block for creating advanced materials with tailored optical and electronic properties.

The safety profile of (2R)-3-(9-anthryl)-2-(tert-butoxycarbonylamino)propanoic acid is another important consideration for its use in research and development. While it is not classified as a hazardous material, proper handling and storage practices should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a cool, dry place away from incompatible substances.

In conclusion, (2R)-3-(9-anthryl)-2-(tert-butoxycarbonylamino)propanoic acid (CAS No. 128050-98-6) is a versatile and valuable compound with a wide range of applications in medicinal chemistry, biological imaging, and materials science. Its unique structural features and excellent photophysical properties make it an ideal candidate for developing novel bioactive molecules and advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific fields.